3-Chloro-6-(3-methoxyazetidin-1-yl)pyridazine

• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.64 g/mol
• IUPAC Name: 3-chloro-6-(3-methoxyazetidin-1-yl)pyridazine
• InChI: InChI=1S/C8H10ClN3O/c1-13-6-4-12(5-6)8-3-2-7(9)10-11-8/h2-3,6H,4-5H2,1H3
• InChI Key: LLWRTZFJWKBTDA-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(C1)C2=NN=C(C=C2)Cl

Description

3-Chloro-6-(3-methoxyazetidin-1-yl)pyridazine is a useful research compound. Its molecular formula is C8H10ClN3O and its molecular weight is 199.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(6-Chloropyridazine-3-yl)azetidin-3-ol (599 mg) was mixed with DMF (6 ml), and sodium hydride (55% suspended in oil) (211 mg) was added thereto at 0° C., followed by stirring at 0° C. for 10 minutes. Then, methyl iodide (916 mg) was added thereto at 0° C., followed by stirring at room temperature overnight. To the reaction mixture were added water, EtOAc, and CHCl3, and the organic layer was washed with water and saturated brine, then dried over anhydrous Na2CO3, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (EtOAc/hexane) to obtain 3-chloro-6-(3-methoxyazetidin-1-yl)pyridazine (323 mg).